Cas no 1804199-00-5 (3-Amino-5-ethoxyphenylhydrazine)

• Product Name: 3-Amino-5-ethoxyphenylhydrazine
• CAS No: 1804199-00-5
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 4935066
• Update Time: 2025-06-07

3-Amino-5-ethoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-ethoxyphenylhydrazine

• Inchi： 1S/C8H13N3O/c1-2-12-8-4-6(9)3-7(5-8)11-10/h3-5,11H,2,9-10H2,1H3
• InChI Key： SRNJMWASSHTVDM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=C(C=1)NN)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 0.8
• Topological Polar Surface Area: 73.3

Additional information on 3-Amino-5-ethoxyphenylhydrazine

Introduction to 3-Amino-5-ethoxyphenylhydrazine (CAS No. 1804199-00-5)

3-Amino-5-ethoxyphenylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1804199-00-5, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound belongs to the phenylhydrazine class, characterized by its amine and ethoxy functional groups, which contribute to its versatile reactivity and potential applications in medicinal chemistry.

The structural framework of 3-amino-5-ethoxyphenylhydrazine consists of a benzene ring substituted with an amino group at the 3-position and an ethoxy group at the 5-position, linked to a hydrazine moiety. This specific arrangement imparts unique chemical properties, making it a valuable building block for the synthesis of more complex molecules. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its participation in various organic transformations, including condensation reactions, nucleophilic substitutions, and coupling processes.

In recent years, 3-amino-5-ethoxyphenylhydrazine has garnered attention in academic and industrial research due to its potential role in drug discovery. Its hydrazine group is particularly noteworthy, as hydrazines are known for their ability to form stable coordination complexes with metal ions, a property that has been exploited in the development of metallodrugs. Furthermore, the compound’s aromatic system can serve as a scaffold for designing molecules with enhanced bioavailability and target specificity.

One of the most promising applications of 3-amino-5-ethoxyphenylhydrazine lies in its use as a precursor for synthesizing biologically active heterocyclic compounds. Heterocycles are essential components of many pharmaceuticals, including antiviral, anticancer, and anti-inflammatory agents. By incorporating 3-amino-5-ethoxyphenylhydrazine into synthetic pathways, researchers can access novel derivatives with tailored pharmacological properties. For instance, modifications at the amino and ethoxy positions can modulate solubility, metabolic stability, and receptor binding affinity.

Recent studies have highlighted the compound’s utility in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their overactivity is often associated with pathological conditions. Small-molecule inhibitors designed to target kinases must possess high selectivity and potency. The aromatic core of 3-amino-5-ethoxyphenylhydrazine provides a suitable platform for constructing such inhibitors by allowing functionalization at multiple sites to optimize interactions with the enzyme’s active site.

The pharmaceutical industry has also explored 3-amino-5-ethoxyphenylhydrazine as a starting material for antifungal agents. Fungal infections pose a significant threat to human health, particularly in immunocompromised individuals. Novel antifungal drugs are needed to combat emerging resistant strains. The compound’s ability to undergo diverse chemical transformations makes it a versatile precursor for generating structurally diverse molecules with antifungal activity. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups while preserving the core phenylhydrazine structure.

From a synthetic chemistry perspective, 3-amino-5-ethoxyphenylhydrazine offers several advantages as an intermediate. Its reactivity allows for efficient construction of complex frameworks through multi-step syntheses. Transition-metal-catalyzed reactions, such as Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, can be leveraged to introduce aryl or heteroaryl groups onto the benzene ring. These transformations are pivotal in generating libraries of compounds for high-throughput screening (HTS) in drug discovery programs.

The hydrazine moiety in 3-amino-5-ethoxyphenylhydrazine is particularly interesting from a mechanistic standpoint. Hydrazines can participate in [1,2]-addition reactions with α,beta-unsaturated carbonyl compounds to form 1:1 adducts or engage in condensation reactions with carbodiimides to yield hydrazones. These reactions are fundamental in constructing nitrogen-containing heterocycles, which are prevalent in biologically active molecules. The ethoxy group further influences these reactions by affecting electronic distribution and steric accessibility.

In conclusion,3-amino-5-ethoxyphenylhydrazine (CAS No. 1804199-00-5) is a multifaceted compound with broad applications in pharmaceutical research and organic synthesis. Its unique structural features enable the development of novel therapeutic agents targeting various diseases, including cancers and fungal infections. As synthetic methodologies continue to advance,3-amino-5-ethoxyphenylhydrazine will remain a valuable asset for medicinal chemists seeking innovative solutions for drug discovery challenges.